6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine

• IUPAC Name: 6-ethyl-5-methyl-2-pyridin-4-ylthieno[2,3-b]pyridin-3-amine
• InChI: InChI=1S/C15H15N3S/c1-3-12-9(2)8-11-13(16)14(19-15(11)18-12)10-4-6-17-7-5-10/h4-8H,3,16H2,1-2H3
• InChI Key: ZKLIACZBZOVBKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=C1C)C(=C(S2)C3=CC=NC=C3)N
• Molecular Formula: C15H15N3S
• Molecular Weight: 269.4 g/mol

Description

6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine is a chemical compound that has shown promising results in scientific research applications. This compound is also known as GSK-3 inhibitor and is used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine involves the inhibition of GSK-3, which is a serine/threonine protein kinase. GSK-3 plays a crucial role in various signaling pathways, including the Wnt/β-catenin pathway, insulin signaling pathway, and inflammatory pathways. By inhibiting GSK-3, 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine regulates these pathways and modulates cellular processes such as glucose metabolism, apoptosis, and inflammation.
Biochemical and Physiological Effects:
6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine has shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can regulate glucose metabolism by inhibiting GSK-3, which plays a crucial role in insulin signaling. This compound has also shown to have anti-inflammatory effects by inhibiting the NF-κB pathway. In vivo studies have shown that 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine can improve cognitive function in animal models of Alzheimer's disease and bipolar disorder.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine is its potent inhibitory effect on GSK-3, which makes it a valuable tool for studying various cellular processes. This compound has also shown to have therapeutic potential in various diseases, making it an attractive target for drug development. However, one of the limitations of this compound is its poor solubility, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine research. One direction is to study the potential therapeutic effects of this compound in other diseases such as cancer and neurodegenerative disorders. Another direction is to develop more potent and selective GSK-3 inhibitors based on the structure of 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine. Additionally, future studies can focus on improving the solubility of this compound to make it more accessible for use in various experiments.
Conclusion:
In conclusion, 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine is a potent GSK-3 inhibitor that has shown promising results in scientific research applications. This compound has various biochemical and physiological effects and has therapeutic potential in various diseases. However, its poor solubility can limit its use in certain experiments. Future studies can focus on developing more potent and selective GSK-3 inhibitors and improving the solubility of this compound.

Synthesis Methods

The synthesis of 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine involves a series of chemical reactions. The starting material for the synthesis is 2-bromo-5-methylpyridine, which is reacted with thieno[2,3-b]pyridine-3-carboxylic acid to form the intermediate product. This intermediate product is then reacted with ethylamine to produce the final product, 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine.

Scientific Research Applications

6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine has been extensively studied for its potential therapeutic effects in various diseases such as Alzheimer's disease, bipolar disorder, and diabetes. This compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various signaling pathways. By inhibiting GSK-3, 6-ethyl-5-methyl-2-(4-pyridinyl)thieno[2,3-b]pyridin-3-amine has shown to regulate various cellular processes including glucose metabolism, apoptosis, and inflammation.